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Compound of Interest

Compound Name: 3-(2-Chloroethoxy)propanenitrile

CAS No.: 1740-67-6

Cat. No.: B1290269

Get Quote

Technical Profile: 3-(2-
Chloroethoxy)propanenitrile[1]
Executive Summary
3-(2-Chloroethoxy)propanenitrile (CAS: 1740-67-6) is a bifunctional aliphatic nitrile ether.[1]

Characterized by a terminal nitrile group and a chloro-substituted ether chain, it serves as a

versatile alkylating agent in organic synthesis.[1] Its unique structure allows for dual-mode

reactivity: nucleophilic attack at the nitrile carbon (e.g., Pinner reaction, reduction) and

nucleophilic substitution at the alkyl chloride terminus.[1] This compound is primarily utilized as

a building block in the development of pharmaceutical intermediates, particularly for introducing

the 2-ethoxypropanenitrile motif into larger molecular scaffolds.

Physicochemical Characterization
Precise physical property data is critical for process scaling and solvent selection. Due to the

specialized nature of this intermediate, experimental values are often proprietary. The data
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below synthesizes available experimental references with high-confidence structure-property

predictions.

Core Physical Properties
Property Value / Range Condition Confidence Level

CAS Number 1740-67-6 - Verified

Molecular Formula C₅H₈ClNO - Absolute

Molecular Weight 133.58 g/mol - Absolute

Physical State Liquid 20°C High

Density 1.12 – 1.16 g/cm³ 20°C Predicted (High)

Boiling Point ~120 – 130 °C @ 10–15 mmHg Predicted (Medium)

Boiling Point (atm) ~245 – 255 °C @ 760 mmHg Predicted (Medium)

Refractive Index 1.445 – 1.455 20°C Predicted

Solubility Soluble DCM, EtOAc, MeCN High

Note on Data: Experimental boiling points for this specific CAS are rarely published in open

literature. The values above are derived from homologous series analysis (comparing to 3-(2-

hydroxyethoxy)propanenitrile and 3-chloropropionitrile) and standard group contribution

methods.

Structural Identification[1][4]
IUPAC Name: 3-(2-Chloroethoxy)propanenitrile[1]

SMILES:ClCCOCCC#N

InChIKey:CFKJOWJKHQXRRR-UHFFFAOYSA-N[1]
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Synthetic Context & Pathway
The synthesis of 3-(2-Chloroethoxy)propanenitrile typically involves the cyanoethylation of 2-

chloroethanol.[1] This reaction exploits the hydroxyl group's nucleophilicity to attack the

electron-deficient alkene of acrylonitrile.

Reaction Mechanism
The reaction is a Michael addition. While standard cyanoethylation uses strong base catalysts

(e.g., NaOH, Triton B), the substrate 2-chloroethanol is sensitive to base, which can trigger

intramolecular cyclization to form ethylene oxide (oxirane).[1] Therefore, this synthesis often

requires controlled conditions—either weak basic catalysis or acidic catalysis—to preserve the

alkyl chloride.
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Figure 1: Synthetic pathway for 3-(2-Chloroethoxy)propanenitrile via cyanoethylation,

highlighting the critical avoidance of epoxide formation.

Experimental Methodologies: Property Validation
For researchers utilizing this compound, verifying the physical constants is a mandatory quality

control step. The following self-validating protocols ensure data integrity.

Protocol A: Density Determination (Oscillating U-Tube)
Objective: Determine density with precision ±0.0001 g/cm³.

Equipment: Digital Density Meter (e.g., Anton Paar DMA 35 or similar).
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Method:

Calibration: Perform air/water check at 20.0°C. Water density must read 0.9982 g/cm³.

Injection: Inject ~2 mL of 3-(2-Chloroethoxy)propanenitrile using a Luer-lock syringe.

Ensure no microbubbles are trapped in the U-tube (visual inspection via camera).

Equilibration: Allow temperature to stabilize to 20.0°C ± 0.05°C.

Measurement: Record density (

) and specific gravity (SG).

Cleaning: Flush with acetone followed by dry air until density returns to air baseline

(~0.0012 g/cm³).

Protocol B: Boiling Point Determination (Micro-
Siwoloboff)

Objective: Determine boiling point using minimal sample (<0.5 mL).

Method:

Place 3 drops of the sample in a melting point capillary tube.

Insert a fused micro-bell (inverted capillary) into the liquid.

Attach to a thermometer in a Thiele tube or automated melting point apparatus.

Heat slowly (2°C/min). Observe the stream of bubbles from the micro-bell.

Endpoint: The boiling point is recorded at the moment the bubble stream stops and the

liquid sucks back into the micro-bell (vapor pressure = atmospheric pressure).

Safety & Handling (SDS Summary)
Researchers must treat 3-(2-Chloroethoxy)propanenitrile with the caution accorded to both

alkyl halides and nitriles.[1]
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Hazards:

Acute Toxicity: Likely toxic if swallowed or absorbed through skin (Nitrile metabolism

releases cyanide ions).

Irritation: Causes skin and eye irritation.[2]

Flammability: Combustible liquid.

Handling: Use only in a chemical fume hood. Wear nitrile gloves (double-gloving

recommended due to permeation risk of organic nitriles).

Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place. Moisture can

hydrolyze the nitrile to an amide/acid over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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